N-butyl-4-methoxy-3-methylbenzamide

• IUPAC Name: N-butyl-4-methoxy-3-methylbenzamide
• InChI: InChI=1S/C13H19NO2/c1-4-5-8-14-13(15)11-6-7-12(16-3)10(2)9-11/h6-7,9H,4-5,8H2,1-3H3,(H,14,15)
• InChI Key: FGEGBUAWPSNKKW-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=C(C=C1)OC)C
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

N-butyl-4-methoxy-3-methylbenzamide, also known as Avobenzone, is an organic compound that is commonly used in sunscreens and other personal care products. It is a pale yellow crystalline powder that is soluble in most organic solvents.

Mechanism of Action

The mechanism of action of N-butyl-4-methoxy-3-methylbenzamide involves the absorption of UV radiation and subsequent conversion to a less harmful form of energy, such as heat. The compound is capable of absorbing radiation in the range of 320-400 nm, which includes both UVA and UVB radiation.
Biochemical and Physiological Effects:
N-butyl-4-methoxy-3-methylbenzamide has been shown to have minimal toxicity and is considered safe for use in personal care products. However, some studies have suggested that the compound may have estrogenic activity, which could have implications for its long-term use.

Advantages and Limitations for Lab Experiments

One advantage of N-butyl-4-methoxy-3-methylbenzamide is its ability to absorb both UVA and UVB radiation, making it an effective broad-spectrum UV absorber. However, the compound is known to be unstable in the presence of sunlight, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research on N-butyl-4-methoxy-3-methylbenzamide. One area of interest is the development of more stable formulations of the compound for use in sunscreens and other personal care products. Another area of research could involve investigating the potential health effects of long-term exposure to the compound, particularly with regard to its estrogenic activity. Additionally, N-butyl-4-methoxy-3-methylbenzamide could be explored as a potential drug candidate for the treatment of certain diseases, based on its ability to absorb UV radiation.

Scientific Research Applications

N-butyl-4-methoxy-3-methylbenzamide has been extensively studied for its use in sunscreens as a broad-spectrum UV absorber. It is capable of absorbing both UVA and UVB radiation, which are known to cause skin damage and increase the risk of skin cancer. The compound has also been investigated for its use in other applications, such as in the development of photostable dyes and as a potential drug candidate for the treatment of certain diseases.